All-trans-7,8-dihydroretinol
Overview
Description
All-trans-7,8-dihydroretinol is a retinoid obtained by formal hydrogenation across the 7,8-double bond of all-trans-retinol It has a role as a marine xenobiotic metabolite. It is a retinoid and a primary alcohol.
Scientific Research Applications
Enzymatic Activity and Metabolism
All-trans-7,8-dihydroretinol is involved in the metabolism of vitamin A, specifically being a product of enzymatic activity. The enzyme retinol saturase has been found to have altered bond specificity in zebrafish, capable of saturating either the 13-14 or 7-8 double bonds of all-trans-retinol to produce all-trans-13,14-dihydroretinol or all-trans-7,8-dihydroretinol, respectively (Moise et al., 2007). This enzyme is crucial in the metabolic pathway of vitamin A derivatives, showing its importance in vertebrate physiology.
Stereospecificity and Biological Effects
Further research highlights the stereospecificity of retinol saturase, which produces different isomers of dihydroretinoids, including all-trans-7,8-dihydroretinol. These isomers have varying biological effects and interactions with receptors like retinoic acid receptors (RARs). The different isomers of dihydroretinoids, including all-trans-7,8-dihydroretinol, show distinct biological activities and receptor interactions, indicating their potential role in cellular signaling processes (Moise et al., 2008).
Transactivation and Nuclear Receptor Activation
The role of all-trans-7,8-dihydroretinol in nuclear receptor activation and gene transcription regulation is significant. Dihydroretinoids, including all-trans-7,8-dihydroretinol, activate retinoic acid receptors, influencing gene transcription related to cellular differentiation and other physiological processes (Moise et al., 2009). This demonstrates the potential signaling functions of all-trans-7,8-dihydroretinol in diverse biological contexts.
properties
Molecular Formula |
C20H32O |
|---|---|
Molecular Weight |
288.5 g/mol |
IUPAC Name |
(2E,4E,6E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6-trien-1-ol |
InChI |
InChI=1S/C20H32O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,13,21H,7,10-12,14-15H2,1-5H3/b9-6+,16-8+,17-13+ |
InChI Key |
XEMSPUZLYVPKPX-SHGBQBHBSA-N |
Isomeric SMILES |
CC1=C(C(CCC1)(C)C)CC/C(=C/C=C/C(=C/CO)/C)/C |
Canonical SMILES |
CC1=C(C(CCC1)(C)C)CCC(=CC=CC(=CCO)C)C |
synonyms |
7,8-dihydroretinol all-trans-7,8-dihydroretinol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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